3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide

• IUPAC Name: (E)-3-(2-chloro-6-fluorophenyl)-N-(5-methyl-1,2-oxazol-3-yl)prop-2-enamide
• InChI: InChI=1S/C13H10ClFN2O2/c1-8-7-12(17-19-8)16-13(18)6-5-9-10(14)3-2-4-11(9)15/h2-7H,1H3,(H,16,17,18)/b6-5+
• InChI Key: VAGSNMYNYBGSIR-AATRIKPKSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C=CC2=C(C=CC=C2Cl)F
• Isomeric SMILES: CC1=CC(=NO1)NC(=O)/C=C/C2=C(C=CC=C2Cl)F
• Molecular Formula: C13H10ClFN2O2
• Molecular Weight: 280.68 g/mol

Description

3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. This compound is commonly referred to as CFTR inhibitor because of its ability to inhibit the cystic fibrosis transmembrane conductance regulator (CFTR) protein.

Mechanism of Action

The mechanism of action of 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide involves its ability to bind to the 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide protein and inhibit its activity. The 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide protein is a chloride channel that is responsible for regulating the transport of chloride ions across the cell membrane. Inhibition of 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide activity leads to a decrease in the transport of chloride ions, which can result in the thickening of mucus in the respiratory and digestive systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide have been extensively studied. Inhibition of 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide activity by this compound has been shown to lead to a decrease in the transport of chloride ions across the cell membrane. This can result in the thickening of mucus in the respiratory and digestive systems, which is a hallmark of cystic fibrosis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide in lab experiments include its ability to selectively inhibit the activity of the 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide protein. This allows researchers to study the role of 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide in various biological processes. However, one of the limitations of using this compound is that it may not accurately reflect the physiological conditions of cystic fibrosis. In addition, the compound may have off-target effects that could confound the results of experiments.

Future Directions

There are several future directions for research involving 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide. One potential direction is to study the compound's effects on other chloride channels and transporters. This could lead to the identification of new therapeutic targets for the treatment of cystic fibrosis and other diseases. Another direction is to develop more potent and selective 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide inhibitors that could be used as potential therapeutic agents. Finally, researchers could study the compound's effects on other biological processes to gain a better understanding of its mechanism of action.

Synthesis Methods

The synthesis of 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide is a multi-step process that involves the reaction of several reagents. The first step involves the reaction of 2-chloro-6-fluoroaniline with ethyl 2-bromoacetate to form an intermediate compound. This intermediate compound is then reacted with hydroxylamine hydrochloride to form the isoxazole ring. The final step involves the reaction of the isoxazole intermediate with acryloyl chloride to form the desired product.

Scientific Research Applications

3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to inhibit the activity of the 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide protein, which is responsible for regulating the transport of chloride ions across the cell membrane. 3-(2-chloro-6-fluorophenyl)-N-(5-methyl-3-isoxazolyl)acrylamide inhibitors have been identified as potential therapeutic agents for the treatment of cystic fibrosis, a genetic disorder that affects the respiratory and digestive systems.